Cas no 104741-75-5 (Carbonic acid, 1,1-dimethylethyl 4-methylphenyl ester)

• Product Name: Carbonic acid, 1,1-dimethylethyl 4-methylphenyl ester
• CAS No: 104741-75-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1145932
• PubChem ID: 18960347
• Update Time: 2025-04-20

Carbonic acid, 1,1-dimethylethyl 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 1,1-dimethylethyl 4-methylphenyl ester
• tert-butyl (4-methylphenyl) carbonate
• DTXSID90596886
• tert-Butyl 4-methylphenyl carbonate
• 104741-75-5
• SCHEMBL7195555
• AKOS008227771

• Inchi： 1S/C12H16O3/c1-9-5-7-10(8-6-9)14-11(13)15-12(2,3)4/h5-8H,1-4H3
• InChI Key： PFRYXDUSWPRWKQ-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(C)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds